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Compound of Interest

2-(5-Chloro-2-nitrophenyl)acetic
Compound Name: d
aci

Cat. No.: B1581203

An In-depth Technical Guide to the Physical and Chemical Characteristics of 2-Nitro-5-
chlorophenylacetic Acid

Abstract: This technical guide provides a comprehensive examination of 2-nitro-5-
chlorophenylacetic acid, a pivotal intermediate in synthetic organic chemistry, particularly within
the pharmaceutical and agrochemical sectors. This document elucidates the compound's core
physicochemical properties, detailed spectral characteristics, and its fundamental chemical
reactivity. Furthermore, it presents robust, field-proven analytical methodologies designed for
purity assessment and structural confirmation, emphasizing the scientific rationale behind
procedural choices. This guide is intended to serve as an essential resource for researchers,
chemists, and drug development professionals engaged in the use and analysis of this
compound.

Introduction

2-Nitro-5-chlorophenylacetic acid, systematically named 2-(5-chloro-2-nitrophenyl)acetic
acid, is a substituted aromatic carboxylic acid.[1] Its molecular architecture, featuring a
phenylacetic acid core functionalized with both a strongly electron-withdrawing nitro group and
a halogen (chloro) substituent, confers a unique profile of reactivity and physicochemical
behavior.[1] These characteristics make it a valuable precursor in the synthesis of a variety of
complex organic molecules, including heterocyclic compounds and active pharmaceutical
ingredients. A thorough understanding of its properties is therefore critical for optimizing

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1581203?utm_src=pdf-interest
https://www.benchchem.com/product/b1581203?utm_src=pdf-body
https://www.benchchem.com/product/b1581203?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/597995
https://pubchem.ncbi.nlm.nih.gov/compound/597995
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

reaction conditions, developing purification strategies, and ensuring the quality of downstream
products.

Molecular Structure and Physicochemical
Properties

The spatial arrangement and electronic nature of the functional groups in 2-nitro-5-
chlorophenylacetic acid are the primary determinants of its physical and chemical identity.
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Phase 1: Preparation

Prepare Mobile Phase
(e.g., Acetonitrile:pH 3 Buffer)

(e.g., 1 mg/mL in Mobile Phase)
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Phase 2:v Analysis

Equilibrate HPLC System
(C18 Column, 1 mL/min)

:

Inject Sample (e.g., 10 pL)
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Detect by UV Absorbance
(e.g., 254 nm)
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Phase 3: Data Processing

Integrate Chromatogram Peaks
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Calculate Purity (% Area)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-(5-Chloro-2-nitrophenyl)acetic acid | CBH6CINO4 | CID 597995 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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nitro-5-chlorophenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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